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Compound of Interest

Compound Name: IR-Crizotinib

Cat. No.: B12380846 Get Quote

This document provides crucial safety protocols and logistical plans for researchers, scientists,

and drug development professionals handling IR-Crizotinib. The following procedural guidance

is designed to ensure the safe handling and disposal of this potent compound.

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to minimize exposure and ensure personal safety when

handling IR-Crizotinib. The following table summarizes the required PPE based on established

safety data sheets.[1][2][3][4]
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Body Part Required PPE
Standard/Specificat
ion

Notes

Hands

Double-layered,

chemotherapy-grade

nitrile gloves

ASTM D6978 (or

equivalent)

Change gloves

frequently and

immediately if

contaminated.

Eyes/Face
Safety goggles and a

face shield

ANSI Z87.1 (or

equivalent)[1]

A face shield is

required when there is

a risk of splashing.[1]

Body

Disposable, solid-front

protective gown with

long sleeves and tight-

fitting cuffs

Permeability-tested for

hazardous drugs

Gown should be

discarded as

hazardous waste after

use or if

contaminated.

Respiratory

NIOSH-approved N95

or higher-level

respirator

---

Required when

handling powders

outside of a

containment system

(e.g., biological safety

cabinet or fume hood)

or when there is a risk

of aerosolization.

Operational Plan for Safe Handling
A systematic approach is essential for the safe handling of IR-Crizotinib from receipt to

disposal. The following step-by-step plan outlines the key procedures.

1. Receiving and Unpacking

Visually inspect the package for any signs of damage or leakage upon arrival.

Don appropriate PPE (at a minimum, single-use gloves and a lab coat) before opening the

secondary container.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://pfe-pfizercom-prod.s3.amazonaws.com/products/material_safety_data/XALKORI_%28crizotinib%29_capsules_8-Feb-2018.pdf
https://pfe-pfizercom-prod.s3.amazonaws.com/products/material_safety_data/XALKORI_%28crizotinib%29_capsules_8-Feb-2018.pdf
https://www.benchchem.com/product/b12380846?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12380846?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Open the package in a designated receiving area, preferably within a chemical fume hood or

a ventilated enclosure.

Verify that the primary container is intact and properly labeled.

Log the receipt of the compound in the chemical inventory.

2. Storage

Store IR-Crizotinib in a designated, clearly labeled, and secure location.[5]

The storage area should be a cool, dry, and well-ventilated space, away from incompatible

materials.

Access to the storage area should be restricted to authorized personnel only.

3. Preparation and Handling

All handling of IR-Crizotinib powder (e.g., weighing, preparing solutions) must be conducted

within a certified Class II Biological Safety Cabinet (BSC) or a chemical fume hood to

minimize inhalation exposure.[2]

Wear all required PPE as specified in the table above.

Use dedicated equipment (spatulas, weigh boats, etc.) for handling the compound. If not

possible, thoroughly decontaminate equipment after use.

Handle the compound gently to avoid generating dust.[1]

If preparing solutions, add the solvent to the powder slowly to prevent splashing.

4. Spill Management

In the event of a spill, evacuate non-essential personnel from the area.[1]

Personnel involved in the cleanup must wear appropriate PPE, including respiratory

protection.[2]
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For small powder spills, gently cover with a damp paper towel to avoid raising dust, then

carefully wipe the area.

For liquid spills, absorb the material with an inert absorbent pad or material.

Clean the spill area thoroughly with a suitable decontaminating solution, followed by a water

rinse.

Collect all cleanup materials in a sealed, labeled hazardous waste container.[1]

5. Disposal

Dispose of all waste materials contaminated with IR-Crizotinib (e.g., gloves, gowns, weigh

boats, pipette tips, and excess compound) as hazardous chemical waste.[5]

Place all contaminated waste in a clearly labeled, sealed, and puncture-resistant container.

Follow all institutional, local, and national regulations for hazardous waste disposal. Avoid

release to the environment.[1][2]

Experimental Workflow
The following diagram illustrates the standard workflow for handling IR-Crizotinib in a

laboratory setting.
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Caption: Workflow for Safe Handling of IR-Crizotinib.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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